Cas no 87661-19-6 (Tert-butyl cyclobutanecarboxylate)

• Product Name: Tert-butyl cyclobutanecarboxylate
• CAS No: 87661-19-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 2110681
• PubChem ID: 15444481
• Update Time: 2025-07-23

Tert-butyl cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl cyclobutanecarboxylate
• SAUZLDCYUIYVRN-UHFFFAOYSA-N
• Cyclobutanecarboxylic acid, 1,1-dimethylethyl ester
• SCHEMBL1690233
• MFCD16036940
• AKOS013211430
• SY233656
• BS-52784
• starbld0034469
• F72326
• DA-01757
• 87661-19-6
• CS-0310892
• Tert-butyl cyclobutanecarboxylate

• Inchi： 1S/C9H16O2/c1-9(2,3)11-8(10)7-5-4-6-7/h7H,4-6H2,1-3H3
• InChI Key： SAUZLDCYUIYVRN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCC1)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Tert-butyl cyclobutanecarboxylate

Comprehensive Analysis of Tert-butyl cyclobutanecarboxylate (CAS No. 87661-19-6): Properties, Applications, and Industry Trends

Tert-butyl cyclobutanecarboxylate (CAS No. 87661-19-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical industries due to its unique structural features. As a cyclobutane derivative, it serves as a versatile building block for synthesizing complex molecules. The tert-butyl ester group enhances its stability, making it ideal for controlled reactions in drug discovery and material science. Researchers frequently explore its role in stereoselective synthesis, aligning with the growing demand for chiral intermediates in modern therapeutics.

In recent years, the compound’s relevance has surged alongside advancements in green chemistry. With sustainability becoming a priority, Tert-butyl cyclobutanecarboxylate is often highlighted for its potential in atom-efficient reactions. A 2023 study noted its utility in catalytic hydrogenation, reducing waste generation—a key concern for environmentally conscious manufacturers. This aligns with frequent search queries like "sustainable ester synthesis" or "eco-friendly cyclobutane derivatives", reflecting industry shifts toward greener methodologies.

The physicochemical properties of CAS No. 87661-19-6 further underscore its industrial value. Its moderate polarity and boiling point (~180°C) facilitate purification via distillation, while the steric hindrance from the tert-butyl group allows selective functionalization. Such characteristics address common laboratory challenges, as evidenced by search trends for "high-purity cyclobutanecarboxylate suppliers" and "handling tert-butyl esters". These queries often correlate with discussions on process optimization in peer-reviewed forums.

From an application standpoint, Tert-butyl cyclobutanecarboxylate is pivotal in peptide mimetics design. Its rigid cyclobutane ring mimics protein backbone conformations, aiding in bioactive molecule development—a hotspot in AI-driven drug discovery platforms. Notably, computational chemists leverage its scaffold for molecular docking studies, responding to the rise in searches for "CADD-compatible fragments" (Computer-Aided Drug Design). This intersection of experimental and in silico research positions the compound as a bridge between traditional and digital chemistry.

Market analyses reveal expanding use of CAS No. 87661-19-6 in electronic materials. Its thermal stability makes it a candidate for polymeric dielectrics, particularly in flexible electronics—a sector projected to grow at 8.2% CAGR through 2030. This application resonates with trending keywords like "high-performance polymer precursors", often linked to OLED technology and wearable sensors. Such diversification beyond pharmaceuticals underscores its multidisciplinary appeal.

Quality control remains critical for Tert-butyl cyclobutanecarboxylate users. HPLC and GC-MS are standard for verifying purity (>98%), with impurities like cyclobutane carboxylic acid requiring strict monitoring. Recent forum discussions emphasize "batch-to-batch consistency", reflecting user concerns over reproducibility—a pain point for contract research organizations (CROs). Suppliers addressing these concerns via ISO-certified production often rank higher in search engine results, highlighting SEO opportunities around "reliable ester suppliers".

Looking ahead, innovations in continuous flow chemistry may further elevate the prominence of CAS No. 87661-19-6. Its compatibility with microreactors could streamline large-scale production, reducing costs—a priority for generic drug manufacturers. Searches for "flow synthesis of esters" have increased by 40% since 2021, signaling industry interest. As regulatory agencies emphasize QbD (Quality by Design) principles, this compound’s well-defined reactivity profile positions it favorably for standardized processes.

In conclusion, Tert-butyl cyclobutanecarboxylate exemplifies how niche chemicals drive innovation across sectors. From enabling next-gen therapeutics to powering advanced materials, its utility mirrors broader scientific trends. For researchers and procurement specialists, understanding its structure-activity relationships and supply chain dynamics is essential—topics consistently ranking high in academic and commercial search databases.